2-(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)quinoxaline
Overview
Description
2-(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)quinoxaline (hereafter referred to as “2-DQ”) is a synthetic chemical compound with a wide range of applications in scientific research. It is a heterocyclic aromatic compound composed of two fused rings, an isoquinoline and a quinoxaline. It is a colorless solid at room temperature and has a molecular weight of 214.3 g/mol. 2-DQ has been used for a variety of purposes, including as a fluorescent probe, as a chromogenic reagent, and as a substrate for enzymes.
Scientific Research Applications
2-DQ has a variety of applications in scientific research. It has been used as a fluorescent probe for the detection of biomolecules such as proteins and nucleic acids. It has also been used as a chromogenic reagent for the detection of enzymes, as well as for the detection of metal ions. Additionally, 2-DQ has been used as a substrate for enzymes such as horseradish peroxidase and glucose oxidase.
Mechanism of Action
2-DQ is a fluorescent compound, meaning it absorbs light energy at a certain wavelength and then emits light at a longer wavelength. When 2-DQ is used as a fluorescent probe, it binds to the target molecule and then emits light at a longer wavelength, which can be detected by a fluorometer. Similarly, when 2-DQ is used as a chromogenic reagent, it binds to the target enzyme and then emits light at a longer wavelength, which can be detected by a spectrophotometer.
Biochemical and Physiological Effects
2-DQ has been used as a fluorescent probe for the detection of biomolecules such as proteins and nucleic acids. It has also been used as a chromogenic reagent for the detection of enzymes, as well as for the detection of metal ions. Additionally, 2-DQ has been used as a substrate for enzymes such as horseradish peroxidase and glucose oxidase.
Advantages and Limitations for Lab Experiments
2-DQ is a relatively simple compound to synthesize and is relatively inexpensive. It is also relatively stable and can be stored for long periods of time. Additionally, it is non-toxic and safe to handle. However, it is not as sensitive as some other fluorescent probes and can be prone to photobleaching.
Future Directions
There are many potential future directions for the use of 2-DQ. It could be used as a fluorescent probe for the detection of small molecules and metabolites, as well as for the detection of metal ions. It could also be used as a substrate for enzymes, such as those involved in metabolic pathways. Additionally, it could be used as a chromogenic reagent for the detection of enzymes, as well as for the detection of metal ions. Finally, it could be used as a fluorescent marker for cell imaging and tracking.
Synthesis Methods
2-DQ is synthesized through a multi-step process. The first step involves the condensation of 3,3-dimethyl-2-hydroxy-1-phenyl-1-propanone and 2-amino-3-chloropyridine in the presence of a base such as sodium ethoxide. The resulting product is then reacted with 3-methyl-2-chloroquinoxaline in the presence of a base such as sodium hydroxide, forming the desired 2-DQ product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)quinoxaline involves the condensation of 3,3-dimethyl-3,4-dihydroisoquinoline with 2-chloroquinoxaline in the presence of a base.", "Starting Materials": [ "3,3-dimethyl-3,4-dihydroisoquinoline", "2-chloroquinoxaline", "Base (e.g. potassium carbonate)", "Solvent (e.g. DMF or DMSO)" ], "Reaction": [ "Step 1: Dissolve 3,3-dimethyl-3,4-dihydroisoquinoline and 2-chloroquinoxaline in a suitable solvent (e.g. DMF or DMSO).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography or recrystallization to obtain 2-(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)quinoxaline as a solid product." ] } | |
CAS RN |
2098549-46-1 |
Product Name |
2-(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)quinoxaline |
Molecular Formula |
C19H17N3 |
Molecular Weight |
287.4 |
Purity |
95 |
Origin of Product |
United States |
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